3-Methylbenzene-1,2,4,5-tetraamine tetrahydrochloride
Cat. No. B8344802
M. Wt: 298.0 g/mol
InChI Key: PYHZJKPGPLOCJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188316B2
Procedure details
2,3,5,6-Tetraaminotoluene tetrahydrochloride (TAT.4HCl) aqueous solution (100 g) obtained from Example 1 (equivalent to 29.8 g of 1,6-diamino-3,5-dinitrotoluene) was added to a 500 mL vessel along with tin powder (0.401 g, 3.375 mmol). This mixture was stirred for 10 minutes. NaOH (27 g, 675 mmol) was added to 45 mL of deaerated water, allowed to cool to room temperature and then added to the stirring TAT.4HCl solution to form a reaction mixture. The reaction mixture was stirred for 30 minutes and free base TAT precipitated out of solution as the reaction mixture was cooled down to 15° C. The precipitate was recovered by filtration, and washed with deaerated water (20 mL) and deaerated methanol (20 mL). This wet cake was used for Examples 6 and 7. A dried sample of the precipitate revealed the overall yield of the crystalline white solid to be 64% yield (10.92 g). 1H-NMR analysis indicated product purity was >99%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
100 g
Type
reactant
Reaction Step One
Yield
64%
Identifiers
|
REACTION_CXSMILES
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Cl.Cl.Cl.Cl.[NH2:5][C:6]1[C:11]([NH2:12])=[CH:10][C:9]([NH2:13])=[C:8]([NH2:14])[C:7]=1[CH3:15].[Sn].[OH-].[Na+]>O>[NH2:5][C:6]1[C:11]([NH2:12])=[CH:10][C:9]([NH2:13])=[C:8]([NH2:14])[C:7]=1[CH3:15] |f:0.1.2.3.4,6.7,^3:15|
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Inputs
Step One
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
Cl.Cl.Cl.Cl.NC1=C(C(=C(C=C1N)N)N)C
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[Compound]
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Name
|
aqueous solution
|
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Quantity
|
100 g
|
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Type
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reactant
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Smiles
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|
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Name
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Quantity
|
0.401 g
|
|
Type
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reactant
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Smiles
|
[Sn]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
|
This mixture was stirred for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
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Details
|
added to the stirring TAT.4HCl solution
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CUSTOM
|
Type
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CUSTOM
|
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Details
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to form a reaction mixture
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STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was stirred for 30 minutes
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Duration
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30 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
free base TAT precipitated out of solution as the reaction mixture
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
was cooled down to 15° C
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The precipitate was recovered by filtration
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WASH
|
Type
|
WASH
|
|
Details
|
washed with deaerated water (20 mL) and deaerated methanol (20 mL)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
|
|
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Smiles
|
NC1=C(C(=C(C=C1N)N)N)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 64% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
